Cas no 2034473-65-7 (2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2034473-65-7
• MF: C₁₈H₂₁N₃O₃
• MW: 327.3776
• CID: 5351680
• Update Time: 2025-05-20

2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone
• 1-(3-(pyrazin-2-yloxy)piperidin-1-yl)-2-(p-tolyloxy)ethanone
• 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C18H21N3O3/c1-14-4-6-15(7-5-14)23-13-18(22)21-10-2-3-16(12-21)24-17-11-19-8-9-20-17/h4-9,11,16H,2-3,10,12-13H2,1H3
• InChI Key： ZUXUVLLHASCFFJ-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C([H])([H])OC2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034473-65-7)

The compound 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034473-65-7) is a synthetic organic molecule with a unique structural framework, combining a piperidine core with pyrazine and phenoxy functional groups. This molecular architecture positions it as a promising candidate for pharmaceutical research, particularly in the development of novel kinase inhibitors and central nervous system (CNS) modulators. Its dual functionality—aromatic phenoxy and heterocyclic pyrazine moieties—enhances its binding affinity to biological targets, making it a subject of interest in drug discovery and medicinal chemistry.

Recent advancements in computational chemistry and AI-driven drug design have spotlighted compounds like 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one due to their potential in addressing unmet medical needs. Researchers are exploring its applicability in neurodegenerative diseases, such as Alzheimer's and Parkinson's, given its ability to cross the blood-brain barrier (BBB). Additionally, its kinase inhibition properties align with current trends in targeted cancer therapies, where precision medicine demands molecules with high selectivity and low off-target effects.

The synthesis of CAS No. 2034473-65-7 involves multi-step organic reactions, including N-alkylation of the piperidine ring and O-arylation to introduce the pyrazine moiety. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. As the pharmaceutical industry shifts toward green chemistry, optimizing the synthesis of this compound with catalytic methods and solvent-free conditions has become a focal point for sustainable production.

From a commercial perspective, 2-(4-methylphenoxy)-1-[3-(pyrazin-2-yloxy)piperidin-1-yl]ethan-1-one is gaining traction in custom synthesis markets, catering to academic and industrial labs specializing in high-throughput screening (HTS). Its demand is further driven by the rise of fragment-based drug discovery (FBDD), where small, diverse molecules are screened for lead optimization. Regulatory compliance, including REACH and GMP standards, ensures its safe handling and scalability for preclinical studies.

In conclusion, CAS No. 2034473-65-7 exemplifies the intersection of structural innovation and therapeutic potential. Its versatility in targeting multiple disease pathways, coupled with advancements in cheminformatics and synthetic methodology, underscores its relevance in modern drug development. As research continues, this compound may pave the way for breakthroughs in personalized medicine and biologics, addressing some of the most pressing challenges in healthcare today.